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Compound of Interest

Compound Name: Tyr-Somatostatin-14

Cat. No.: B13390110 Get Quote

Introduction

Somatostatin-14 (SS-14) and its analogs are crucial tools in neuroscience and oncology

research due to their high affinity for somatostatin receptors (SSTRs), which are overexpressed

in many neuroendocrine tumors.[1][2][3][4] Tyr-Somatostatin-14, a tyrosine-modified version

of SS-14, can be readily iodinated to produce a radiolabeled tracer, most commonly with

Iodine-125 ([¹²⁵I]Tyr-SS-14), for use in quantitative receptor autoradiography. This technique

allows for the precise localization and quantification of SSTRs in tissue sections, providing

valuable insights into their distribution and density in both healthy and diseased states.

Principle of the Application

Autoradiography with [¹²⁵I]Tyr-Somatostatin-14 is based on the specific binding of the

radiolabeled ligand to SSTRs present in tissue sections. The tissue is incubated with the tracer,

which binds to the receptors. After washing away the unbound tracer, the tissue section is

apposed to a photographic emulsion or a phosphor imaging screen. The radioactive decay

from the bound [¹²⁵I]Tyr-SS-14 exposes the film or screen, creating a visual map of the receptor

distribution. The density of the resulting image is proportional to the amount of radioligand

bound and, therefore, to the density of the receptors in the tissue.

Applications in Research and Drug Development

Neuroscience: Mapping the distribution of SSTR subtypes in the brain and spinal cord to

understand their role in neurotransmission and neuromodulation.[5]
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Oncology: Identifying and characterizing SSTR expression in tumors, which can serve as a

biomarker for diagnosis and a target for therapy. Radiolabeled somatostatin analogs are

used for in vivo imaging (scintigraphy and PET) and peptide receptor radionuclide therapy

(PRRT).

Endocrinology: Studying the role of somatostatin in regulating hormone secretion from the

pituitary, pancreas, and gastrointestinal tract.

Drug Development: Screening and characterizing novel SSTR agonists and antagonists by

assessing their ability to compete with [¹²⁵I]Tyr-SS-14 for receptor binding. The development

of subtype-selective ligands is of particular interest.

Quantitative Data
Table 1: Binding Affinities (Kd) of Somatostatin-14 for Somatostatin Receptor Subtypes

Receptor Subtype Binding Affinity (Kd) in nM Reference

SSTR1 High affinity

SSTR2 0.42 ± 0.09

SSTR3 High affinity

SSTR4 High affinity

SSTR5 High affinity

Note: "High affinity" indicates that while specific Kd values were not provided in the search

results, the sources state a high binding affinity of Somatostatin-14 for these receptor subtypes.

Table 2: Somatostatin Receptor Density in Human Cerebellum
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Cerebellar Region
Receptor Concentration
(fmol/mg protein)

Reference

Molecular Layer
140 ± 9 (Vermis), 152 ± 17

(Hemispheres)

Granular Layer
150 ± 22 (Vermis), 190 ± 20

(Hemispheres)

Medulla
61 ± 13 (Vermis), 56 ± 11

(Hemispheres)

Experimental Protocols
Protocol 1: In Vitro Receptor Autoradiography using [¹²⁵I]Tyr-Somatostatin-14

This protocol outlines the steps for localizing and quantifying somatostatin receptors in frozen

tissue sections.

Materials:

Frozen tissue blocks

Cryostat

Microscope slides (gelatin-coated)

[¹²⁵I]Tyr-Somatostatin-14 (radiolabeled tracer)

Unlabeled Somatostatin-14 (for non-specific binding)

Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 5 mM MgCl₂, 0.2% BSA, and

protease inhibitors)

Wash buffer (e.g., 50 mM Tris-HCl, pH 7.4)

Autoradiography film or phosphor imaging screens

Developing reagents (for film) or a phosphor imager

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b13390110?utm_src=pdf-body
https://www.benchchem.com/product/b13390110?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13390110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Tissue Sectioning:

Cut frozen tissue blocks into thin sections (e.g., 10-20 µm) using a cryostat at

approximately -20°C.

Thaw-mount the sections onto gelatin-coated microscope slides.

Store the slides at -80°C until use.

Pre-incubation:

Bring the slides to room temperature and allow them to air dry.

Pre-incubate the sections in binding buffer for a short period (e.g., 15 minutes) at room

temperature to rehydrate the tissue and reduce non-specific binding.

Incubation:

Incubate the sections with [¹²⁵I]Tyr-Somatostatin-14 in the binding buffer at a specific

concentration (e.g., 0.1-1.0 nM) for a defined period (e.g., 60-120 minutes) at room

temperature.

For determining non-specific binding, incubate an adjacent set of sections with the

radioligand in the presence of a high concentration of unlabeled Somatostatin-14 (e.g., 1

µM).

Washing:

After incubation, wash the slides in ice-cold wash buffer to remove unbound radioligand.

Perform multiple washes of short duration (e.g., 2 x 5 minutes).

Briefly rinse the slides in ice-cold deionized water to remove buffer salts.

Drying and Exposure:

Quickly dry the slides using a stream of cold, dry air.
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Appose the dried slides to autoradiography film or a phosphor imaging screen in a light-

tight cassette.

Expose at -80°C for a period determined by the specific activity of the tracer and the

density of the receptors (can range from days to weeks).

Image Development and Analysis:

If using film, develop it according to the manufacturer's instructions.

If using a phosphor screen, scan it using a phosphor imager.

Quantify the resulting autoradiograms using a computerized image analysis system.

Calibrate the optical density values using co-exposed radioactive standards.

Specific binding is calculated by subtracting the non-specific binding from the total binding.
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Caption: Somatostatin Receptor Signaling Pathways.
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Caption: Experimental Workflow for Autoradiography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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